Cas no 1505013-01-3 (2-(5-bromopyridin-2-yl)ethanimidamide)

• Product Name: 2-(5-bromopyridin-2-yl)ethanimidamide
• CAS No: 1505013-01-3
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• CID: 6257926
• PubChem ID: 83676892
• Update Time: 2025-10-05

2-(5-bromopyridin-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-2-yl)ethanimidamide
• EN300-1910630
• 1505013-01-3

• Inchi： 1S/C7H8BrN3/c8-5-1-2-6(11-4-5)3-7(9)10/h1-2,4H,3H2,(H3,9,10)
• InChI Key： YFRPBSOLBQOGMZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC(=N)N

Computed Properties

• Exact Mass: 212.99016g/mol
• Monoisotopic Mass: 212.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-bromopyridin-2-yl)ethanimidamide

Recent Advances in the Study of 2-(5-Bromopyridin-2-yl)ethanimidamide (CAS: 1505013-01-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-bromopyridin-2-yl)ethanimidamide (CAS: 1505013-01-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by a bromopyridine core and an ethanimidamide functional group, exhibits unique chemical properties that make it a promising candidate for the synthesis of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the production of kinase inhibitors, antimicrobial agents, and other biologically active molecules.

One of the most notable advancements in the study of 2-(5-bromopyridin-2-yl)ethanimidamide is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound to synthesize selective inhibitors targeting specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic processes. The bromine atom at the 5-position of the pyridine ring enhances the compound's reactivity, facilitating further modifications to improve binding affinity and selectivity.

In addition to its role in kinase inhibition, 2-(5-bromopyridin-2-yl)ethanimidamide has shown promise in antimicrobial research. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the synthesis of novel antibacterial agents. The ethanimidamide moiety was found to interact with bacterial enzymes involved in cell wall biosynthesis, leading to the disruption of microbial growth. This finding opens new avenues for the development of antibiotics targeting drug-resistant bacterial strains, a pressing global health concern.

The synthetic versatility of 2-(5-bromopyridin-2-yl)ethanimidamide has also been highlighted in recent publications. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, enabling its widespread use in medicinal chemistry. For instance, a palladium-catalyzed cross-coupling reaction has been employed to introduce diverse substituents at the bromine position, expanding the structural diversity of derivatives for biological evaluation. These advancements underscore the compound's potential as a scaffold for the design of new pharmacophores.

Despite these promising developments, challenges remain in the optimization of 2-(5-bromopyridin-2-yl)ethanimidamide-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the ethanimidamide group to enhance pharmacokinetic properties while maintaining biological activity. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds with improved therapeutic profiles.

In conclusion, 2-(5-bromopyridin-2-yl)ethanimidamide (CAS: 1505013-01-3) represents a valuable chemical entity in the realm of drug discovery. Its multifaceted applications in kinase inhibition, antimicrobial therapy, and synthetic chemistry highlight its significance as a research tool and therapeutic candidate. Continued exploration of its derivatives and mechanisms of action will likely yield innovative solutions to unmet medical needs, reinforcing its importance in the chemical biology and pharmaceutical industries.